Cas no 1261079-65-5 (1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid)

• Product Name: 1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid
• CAS No: 1261079-65-5
• MF: C₁₃H₁₅FN₂O₄
• MW: 282.267606973648
• MDL: MFCD18157663
• CID: 4583505
• Update Time: 2025-11-06

1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(4-fluoro-5-methyl-2-nitrophenyl)-
• 1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid

• MDL： MFCD18157663
• Inchi： 1S/C13H15FN2O4/c1-8-6-11(12(16(19)20)7-10(8)14)15-4-2-9(3-5-15)13(17)18/h6-7,9H,2-5H2,1H3,(H,17,18)
• InChI Key： OQKAWVCOQOLVAZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=C(F)C=C2[N+]([O-])=O)CCC(C(O)=O)CC1

Additional information on 1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid

Research Brief on 1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid (CAS: 1261079-65-5)

1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid (CAS: 1261079-65-5) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

The compound's structure, which includes a fluorinated aromatic ring and a piperidine carboxylic acid moiety, suggests potential interactions with biological targets such as G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key findings from recent studies is the compound's role as a precursor in the synthesis of potent kinase inhibitors. Kinases are a major class of drug targets, and the ability to derivatize 1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid has opened new avenues for the development of selective kinase inhibitors with potential applications in oncology and inflammatory diseases. Researchers have reported successful modifications of the carboxylic acid group to generate amide and ester derivatives, which exhibit enhanced binding affinity and selectivity for specific kinase targets.

In addition to its applications in kinase inhibitor development, this compound has also been explored for its potential as a scaffold for the design of antimicrobial agents. Preliminary studies have demonstrated that derivatives of 1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid exhibit activity against a range of bacterial and fungal pathogens. These findings highlight the versatility of this compound and its potential to address unmet medical needs in the field of infectious diseases.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Furthermore, the safety and toxicity profiles of this compound and its derivatives are under investigation to ensure their suitability for clinical development.

In conclusion, 1-(4-fluoro-5-methyl-2-nitrophenyl)piperidine-4-carboxylic acid (CAS: 1261079-65-5) represents a valuable tool in medicinal chemistry, with potential applications across multiple therapeutic areas. Continued research into its synthesis, derivatization, and biological evaluation will be essential to fully realize its potential in drug discovery and development.